1-(Ethoxycarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-ethoxycarbonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C9H15NO4/c1-2-14-9(13)10-5-3-7(4-6-10)8(11)12/h7H,2-6H2,1H3,(H,11,12)
• InChI Key: BVEBMPFJSMEGJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)C(=O)O
• Molecular Formula: C9H15NO4
• DSSTOX Substance ID: DTXSID00425072
• Molecular Weight: 201.22 g/mol
• CAS No.: 118133-15-6

Description

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is an organic compound with the molecular formula C9H15NO4. It is a white to slightly pale yellow crystalline powder that is soluble in water and some organic solvents . This compound is often used as an intermediate in organic synthesis, particularly in the pharmaceutical industry .

Scientific Research Applications

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including drugs and pesticides.

Biology: It serves as a building block for the synthesis of biologically active molecules.

Medicine: This compound is involved in the synthesis of pharmaceutical agents, particularly those targeting the central nervous system.

Industry: It is used in the production of stabilizers and other industrial chemicals.

Mechanism of Action

Target of Action

The primary target of 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is the serotonin (5-HT2) and dopamine (D2) receptors . These receptors play a crucial role in regulating mood, memory, and other cognitive functions.

Mode of Action

This compound acts as an antagonist at the serotonin and dopamine receptors

Pharmacokinetics

Itsmolecular weight (201.22) suggests that it may be well-absorbed in the body. Its storage temperature indicates stability at room temperature, suggesting it may have a reasonable half-life .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state and, consequently, its absorption and distribution in the body. Additionally, factors such as temperature and light exposure can impact the compound’s stability .

Preparation Methods

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is typically synthesized through the reaction of piperidine-4-carboxylic acid with ethanol anhydride . The reaction conditions generally involve heating the reactants under reflux in the presence of a suitable catalyst. Industrial production methods may vary, but they often involve similar synthetic routes with optimizations for yield and purity .

Chemical Reactions Analysis

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the ethoxycarbonyl group is replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines or alcohols . The major products formed depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid can be compared with other similar compounds, such as:

Isonipecotic acid:

Ethyl 4-hydroxypiperidine-1-carboxylate: This compound is used as a pharmaceutical intermediate and has similar applications in organic synthesis.

Ethyl 1-benzylpiperidine-4-carboxylate: Used in the synthesis of more complex organic molecules.

The uniqueness of this compound lies in its specific structure, which allows for versatile applications in different fields of research and industry .

Synthesis routes and methods

Procedure details

4-Carboxy-1-ethoxycarbonylpiperidine is prepared from piperidine-4-carboxylic acid (Aldrich, Steinheim, FRG), for example by reacting piperidine-4-carboxylic acid with ethyl chloroformate in aqueous sodium hydroxide solution for 2 h at from 0° to 5° C. The title compound is extracted from the aqueous phase by shaking with toluene. The toluene phase containing the dissolved title compound is dried over Na2SO4 and directly subjected to further use.

Customer Q & A

Q1: What spectroscopic techniques were employed to characterize the structure of 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid in the study?

A1: The research utilized a combination of spectroscopic techniques to comprehensively analyze the structure of this compound. These techniques included: * FT-IR (Fourier-transform infrared spectroscopy): [] This technique identifies functional groups and types of bonds present in the molecule by analyzing the absorption and transmission of infrared light.* FT-Raman (Fourier-transform Raman spectroscopy): [] Complementary to FT-IR, this technique provides information about molecular vibrations, particularly useful for identifying symmetrical vibrations not easily observed in IR.* ¹³C NMR (Carbon-13 nuclear magnetic resonance spectroscopy): [] This technique provides information about the carbon backbone of the molecule, identifying different carbon environments based on their resonance frequencies. * ¹H NMR (Proton nuclear magnetic resonance spectroscopy): [] This technique reveals information about the hydrogen atoms in the molecule, their chemical environment, and interactions with neighboring atoms.* UV (Ultraviolet-visible spectroscopy): [] This technique analyzes the absorption and transmission of UV-visible light, providing insights into the electronic transitions within the molecule and its conjugation.